Cas no 105580-09-4 (Magnesium;butoxybenzene;bromide)

Magnesium butoxybenzene bromide is an organomagnesium compound commonly utilized in Grignard reactions and other organometallic syntheses. Its key advantages include high reactivity as a nucleophile or base, enabling the formation of carbon-carbon bonds in complex organic transformations. The butoxybenzene moiety enhances solubility in nonpolar solvents, facilitating homogeneous reaction conditions. This reagent is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its selective reactivity and stability under controlled conditions. Proper handling under inert atmospheres is essential to maintain its efficacy. Its versatility and predictable behavior make it a preferred choice for advanced synthetic applications.

Magnesium;butoxybenzene;bromide structure

105580-09-4 structure

Product Name:Magnesium;butoxybenzene;bromide

CAS No:105580-09-4

MF:C₁₀H₁₃BrMgO

MW:253.418622732162

MDL:MFCD11553168

CID:1156062

PubChem ID:13133789

Update Time:2025-05-22

Magnesium;butoxybenzene;bromide Chemical and Physical Properties

Names and Identifiers

- magnesium,butoxybenzene,bromide
- bromide
- butoxybenzene
- magnesium
- SCHEMBL926603
- Magnesium, bromo(4-butoxyphenyl)-
- 105580-09-4
- 4-n-Butoxyphenylmagnesium bromide, 0.50 M in 2-MeTHF
- 4-n-Butoxyphenylmagnesium bromide, 0.50 M in THF
- Magnesium;butoxybenzene;bromide
- MDL： MFCD11553168
- Inchi： 1S/C10H13O.BrH.Mg/c1-2-3-9-11-10-7-5-4-6-8-10;;/h5-8H,2-3,9H2,1H3;1H;/q-1;;+2/p-1
- InChI Key： HSKQAROMTTWWAJ-UHFFFAOYSA-M
- SMILES： [Br-].[Mg+2].O(C1C=C[C-]=CC=1)CCCC

Computed Properties

Exact Mass: 251.99999
Monoisotopic Mass: 252.00002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 181
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

Magnesium;butoxybenzene;bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB430893-50 ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in THF; .	105580-09-4	50 ml	€528.60	2024-04-20
abcr	AB430893-100 ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in THF; .	105580-09-4	100 ml	€854.50	2024-04-20
abcr	AB430893-500 ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in THF	105580-09-4	500 ml	€1307.80	2023-09-04
abcr	AB431736-50 ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in 2-MeTHF; .	105580-09-4	50 ml	€528.60	2024-04-20
abcr	AB431736-100 ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in 2-MeTHF; .	105580-09-4	100 ml	€712.90	2024-04-20
abcr	AB431736-50ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in 2-MeTHF; .	105580-09-4	50ml	€513.30	2025-04-22
abcr	AB431736-100ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in 2-MeTHF; .	105580-09-4	100ml	€690.10	2025-04-22
abcr	AB430893-50ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in THF; .	105580-09-4	50ml	€513.30	2025-04-22
abcr	AB430893-100ml	4-n-Butoxyphenylmagnesium bromide, 0.5M in THF; .	105580-09-4	100ml	€824.00	2025-04-22

Magnesium;butoxybenzene;bromide Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Additional information on Magnesium;butoxybenzene;bromide

Recent Advances in the Study of Magnesium Butoxybenzene Bromide (105580-09-4) in Chemical and Biomedical Applications

The compound Magnesium Butoxybenzene Bromide (CAS: 105580-09-4) has recently garnered significant attention in the field of chemical and biomedical research due to its unique properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential uses in pharmaceuticals and other biomedical applications. The integration of magnesium, butoxybenzene, and bromide moieties in this compound offers a versatile platform for exploring novel therapeutic agents and chemical processes.

Recent studies have highlighted the role of Magnesium Butoxybenzene Bromide in catalytic processes and its potential as a precursor for the synthesis of more complex organic molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structural properties and reactivity. These findings are crucial for understanding the compound's behavior in various chemical environments and its potential for drug development.

In the biomedical realm, preliminary investigations suggest that Magnesium Butoxybenzene Bromide may exhibit promising biological activity, including antimicrobial and anti-inflammatory properties. In vitro studies have demonstrated its efficacy against a range of bacterial strains, raising the possibility of its use as an alternative to conventional antibiotics. Additionally, its anti-inflammatory effects have been explored in cellular models, indicating potential applications in treating chronic inflammatory conditions.

Another area of interest is the compound's role in material science, particularly in the development of advanced polymers and coatings. The unique combination of magnesium and organic ligands in Magnesium Butoxybenzene Bromide has been shown to enhance the thermal stability and mechanical properties of polymeric materials. These advancements could lead to the creation of more durable and functional materials for medical devices and other high-performance applications.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Magnesium Butoxybenzene Bromide for industrial and clinical use. Researchers are actively working to address these issues, with a focus on improving yield and purity while minimizing environmental impact. Future studies are expected to explore the compound's pharmacokinetics and toxicology profiles, which are essential for its potential approval as a therapeutic agent.

In conclusion, Magnesium Butoxybenzene Bromide (105580-09-4) represents a compelling area of research with broad implications for chemistry and biomedicine. Its multifaceted properties and applications underscore the importance of continued investigation into its potential uses. As the scientific community delves deeper into its mechanisms and benefits, this compound may soon play a pivotal role in advancing both chemical synthesis and medical treatments.